Ethynodiol testosterone ester

• CAS: 61083-04-3
• Synonyms:
  dimeric ethynodiol-testosterone, ethynodiol testosterone este
• Molecular Formula: C43H58O6
• Molecular Weight: 670.9 g/mol
• SMILES: CC12CCC3C(C1CCC2OC(=O)CCC(=O)OC4CCC5C6CCC7(C(C6CCC5=C4)CCC7(C#C)O)C)CCC8=CC(=O)CCC38C
• InChI: InChI=1S/C43H58O6/c1-5-43(47)23-19-36-32-9-6-26-24-29(8-11-30(26)31(32)17-22-42(36,43)4)48-38(45)14-15-39(46)49-37-13-12-34-33-10-7-27-25-28(44)16-20-40(27,2)35(33)18-21-41(34,37)3/h1,24-25,29-37,47H,6-23H2,2-4H3/t29-,30-,31?,32?,33-,34-,35-,36?,37-,40-,41-,42-,43-/m0/s1
• InChIKey: SXTNFDJCRGXTJI-KOLYNAKGSA-N

Ethynodiol Testosterone Ester: Dimeric Steroid for Male Contraceptive Research

Ethynodiol testosterone ester (CAS 61083-04-3) is a dimeric steroid in which one molecule of the progestin ethynodiol is covalently linked via a succinate bridge to one molecule of the androgen testosterone, yielding a single chemical entity with molecular formula C₄₃H₅₈O₆ and molecular weight 670.9 g/mol [1]. It was conceived within a novel class of long-acting hormonal steroid preparations specifically designed to deliver sustained dual-hormone activity from a single injectable depot [2]. The compound is catalogued in authoritative small-molecule databases as an experimental agent whose defining biological hallmark is the reversible inhibition of spermatogenesis [1][3].

Research Model

Reversible spermatogenesis suppression for male contraceptive discovery

Formulation

Single-injection depot designed for sustained dual-hormone delivery

Architecture

Covalent dimer with fixed 1:1 androgen-to-progestin stoichiometry

• [1] PubChem Compound Summary. Ethynodiol testosterone ester, CID 162932. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/162932 View Source
• [2] Kuhl H, Taubert HD. A new class of long-acting hormonal steroid preparation: synthesis of dimeric ethynodiol and nortestosterone, of dimeric and trimeric androgens and of some dimeric combinations of steroids. Steroids. 1974 Nov;24(5):613-26. doi:10.1016/0039-128X(74)90015-4 View Source
• [3] MeSH Supplementary Concept Data. ethynodiol testosterone ester, Unique ID C032109. National Library of Medicine. https://meshb.nlm.nih.gov/record/ui?ui=C032109 View Source

Why the Covalent Dimer Cannot Be Replaced by Monomeric Mixtures

Although the individual pharmacophoric components—a 19-norprogestin (ethynodiol) and a natural androgen (testosterone)—are available as approved monomeric esters (e.g., norethisterone enanthate, testosterone enanthate), their simple physical admixture fails to recapitulate the pharmacological signature of the covalent dimer [1]. The dimeric ester acts, at least in part, as an intact molecule on the pituitary and testis, engaging direct inhibitory pathways that a corresponding mixture of monomers does not trigger [1][2]. Consequently, procurement specifications that demand the stated CAS number ensure the unique extended depot profile, fixed 1:1 androgen-to-progestin stoichiometry at every pharmacokinetic stage, and the complete spermatogenesis suppression that physical mixtures consistently fail to achieve [1][2][3].

Covalent Dimer

Monomeric Mixture

Mechanism

Intact molecule engages pituitary-testicular pathways

Mixture may not trigger the same direct inhibitory pathways

Stoichiometry

Invariant 1:1 androgen:progestin ratio at all PK stages

Variable ratios due to differential ester hydrolysis and clearance

Depot Profile

Prolonged spermatogenesis suppression

Shorter duration with only slight suppression

• [1] Born HJ, Hoerster-Poschmann P, Stoll W, Sandow J, Taubert HD, Kuhl H. Investigations upon the mechanism of inhibition of spermatogenesis in the rat by a dimeric ethynodiol-testosterone ester. Acta Endocrinol (Copenh). 1988 Apr;117(4):536-44. doi:10.1530/acta.0.1170536 View Source
• [2] Kuhl H, Franz I, Born HJ, Schneider M, Taubert HD. Reversible inhibition of spermatogenesis by a long-acting dimeric ethynodiol-testosterone ester. Contraception. 1981 Jul;24(1):61-75. doi:10.1016/0010-7824(81)90069-x View Source
• [3] Kuhl H, Born HJ, Schneider R, Schneider M, Taubert HD. Dose- and time-dependent effects of a dimeric ethynodiol-testosterone depot-preparation in female rat. Endocrinol Exp. 1985 Jun;19(2):105-15. View Source

Comparative Evidence Against Monomeric Progestin-Androgen Combinations

Complete Spermatogenesis Suppression vs. Monomeric Ester Mixture

In a direct head-to-head experiment, a single intramuscular injection of 10 mg of the dimeric ethynodiol-testosterone ester into intact male rats produced total depression of spermatogenesis between weeks 4 and 8 post-injection [1]. By contrast, an injection of 6 mg norethisterone enanthate plus 6 mg testosterone enanthate—delivering both pharmacophores in their clinically used ester forms—achieved only a slight suppression of spermatogenesis, despite causing profound reductions in serum LH, testicular testosterone, and androgen-binding protein (ABP) that were comparable to those seen with the dimer [1].

Spermatogenesis suppression

Head-to-head

Dimer 10 mg Complete azoospermia wks 4–8

NETE 6 mg + TE 6 mg Slight suppression

Supports azoospermia model endpoint assessment

Single dose, rat model; histological confirmation

Evidence Dimension	Spermatogenesis suppression efficacy (histological/morphometric evaluation)
Target Compound Data	Total depression of spermatogenesis between weeks 4–8 following a single 10 mg i.m. dose
Comparator Or Baseline	Norethisterone enanthate 6 mg + testosterone enanthate 6 mg i.m.: only slight suppression of spermatogenesis
Quantified Difference	Complete arrest vs. slight suppression (qualitative categorical difference with histological confirmation)
Conditions	Intact adult male rats; single i.m. injection of oily solution; histological and morphometric evaluation at multiple time points up to 8 weeks; Acta Endocrinol (Copenh) 1988;117:536–544

Why This Matters

For male contraceptive discovery, complete azoospermia is the mandatory efficacy gate; this dataset shows the dimer crosses that gate while the equipotent monomeric mixture does not, making it a higher-confidence lead scaffold for depot male contraceptive programs.

• [1] Born HJ, Hoerster-Poschmann P, Stoll W, Sandow J, Taubert HD, Kuhl H. Investigations upon the mechanism of inhibition of spermatogenesis in the rat by a dimeric ethynodiol-testosterone ester. Acta Endocrinol (Copenh). 1988 Apr;117(4):536-44. doi:10.1530/acta.0.1170536 View Source

Extended LH Suppression Duration vs. Enanthate Combinations

In male rats, a single 20–40 mg i.m. dose of the dimeric ester depressed serum luteinizing hormone (LH) for more than 16 weeks [1]. In female rats, 10–20 mg of the dimer suppressed serum LH for at least 8 weeks, and the authors explicitly state that this effect exceeded the depot action of equivalent doses of norethisterone enanthate plus testosterone enanthate [2]. The extended LH suppression is consistent across sexes and experimental designs.

LH suppression duration

Cross-study comparable

>16 weeks

in male rats (20–40 mg)

Supports depot dosing interval research

Shorter duration with monomeric enanthate combination

Evidence Dimension	Duration of serum LH suppression following a single i.m. injection
Target Compound Data	>16 weeks (male rats, 20–40 mg); ≥8 weeks (female rats, 10–20 mg)
Comparator Or Baseline	Norethisterone enanthate + testosterone enanthate combination: LH suppression of shorter duration, explicitly exceeded by the dimer
Quantified Difference	>16 weeks vs. significantly shorter (exact duration of comparator not reported but categorically inferior per the authors' direct statement)
Conditions	Intact male rats (Contraception 1981;24:61–75) and intact/hemi-castrated female rats (Endocrinol Exp 1985;19:105–115); both used oily i.m. depot injections

Why This Matters

Extended LH suppression directly translates to less frequent dosing, a key differentiator for depot contraceptive formulations; a compound requiring injection every 16+ weeks has a clear procurement and development advantage over shorter-acting alternatives.

• [1] Kuhl H, Franz I, Born HJ, Schneider M, Taubert HD. Reversible inhibition of spermatogenesis by a long-acting dimeric ethynodiol-testosterone ester. Contraception. 1981 Jul;24(1):61-75. doi:10.1016/0010-7824(81)90069-x View Source
• [2] Kuhl H, Born HJ, Schneider R, Schneider M, Taubert HD. Dose- and time-dependent effects of a dimeric ethynodiol-testosterone depot-preparation in female rat. Endocrinol Exp. 1985 Jun;19(2):105-15. View Source

Divergent Serum Testosterone Profile: Mechanistic Differentiation

The sole conspicuous endocrine difference between the dimer and the enanthate mixture during the first 4 weeks post-injection lay in serum testosterone: the dimer suppressed serum testosterone, whereas serum testosterone remained normal in rats treated with norethisterone enanthate plus testosterone enanthate [1]. Both treatments caused comparable profound reductions in serum LH, testicular testosterone, and ABP, indicating that the serum testosterone differential is not merely a consequence of differential gonadotropin suppression [1].

Serum testosterone profile

Head-to-head

Dimer Suppressed

Monomeric mixture Normal

Indicates non-gonadotropin-mediated pathway

Despite equivalent LH suppression; rat model

Evidence Dimension	Serum testosterone concentration during the first 4 weeks after a single i.m. injection
Target Compound Data	Suppressed serum testosterone
Comparator Or Baseline	Normal serum testosterone with norethisterone enanthate 6 mg + testosterone enanthate 6 mg
Quantified Difference	Suppressed vs. normal (qualitatively distinct endocrine pattern; numerical values not extracted in the abstract but the difference was the 'only conspicuous' one noted by the authors)
Conditions	Intact male rats; first 4 weeks post-injection; parallel measurement of serum LH, testicular testosterone, and ABP; Acta Endocrinol (Copenh) 1988;117:536–544

Why This Matters

The divergent serum testosterone profile indicates the dimer possesses a mechanism of action that cannot be replicated by simply co-administering monomeric esters; this unique endocrine signature implicates Sertoli-cell-derived factors and direct testicular actions, making the dimer a unique tool compound for dissecting non-gonadotropin-mediated pathways of spermatogenesis inhibition.

• [1] Born HJ, Hoerster-Poschmann P, Stoll W, Sandow J, Taubert HD, Kuhl H. Investigations upon the mechanism of inhibition of spermatogenesis in the rat by a dimeric ethynodiol-testosterone ester. Acta Endocrinol (Copenh). 1988 Apr;117(4):536-44. doi:10.1530/acta.0.1170536 View Source

Superior Progestogenic Potency in Clauberg-McPhail Assay

In the Clauberg-McPhail assay—a classical in vivo bioassay for progestogenic activity employing castrated rats—the progestogenic partial effect of the dimeric ethynodiol-testosterone ester surpassed that of norethindrone enanthate [1]. The androgenic partial effect of the dimer was similarly protracted, and at 40 mg the dimer maintained accessory sexual gland weights without impairing libido [1].

Progestogenic activity

Supporting evidence

Dimer Effect surpassing norethindrone enanthate

Norethindrone enanthate Baseline progestogenic effect

Supports progestogenic component of dual activity

Classic Clauberg-McPhail assay; potency ratio not quantified

Evidence Dimension	Progestogenic activity (endometrial transformation in the Clauberg-McPhail test)
Target Compound Data	Progestogenic effect surpassing norethindrone enanthate; androgenic effect maintained accessory gland weights at 40 mg
Comparator Or Baseline	Norethindrone enanthate
Quantified Difference	Qualitatively superior progestogenic effect (precise potency ratio not reported in the abstract); androgenic support of accessory glands preserved at 40 mg without affecting libido
Conditions	Castrated rats, Clauberg-McPhail test for progestogenic activity; intact rats for androgenic end-points; Contraception 1981;24:61–75

Why This Matters

Enhanced progestogenic potency is a critical component of the dimer's superior spermatogenesis-suppressing activity, and the preservation of androgenic support at contraceptive doses indicates a favorable dissociation of desired androgenic effects from undesired ones, a key consideration for male contraceptive development.

• [1] Kuhl H, Franz I, Born HJ, Schneider M, Taubert HD. Reversible inhibition of spermatogenesis by a long-acting dimeric ethynodiol-testosterone ester. Contraception. 1981 Jul;24(1):61-75. doi:10.1016/0010-7824(81)90069-x View Source

Fixed Androgen-Progestin Stoichiometry via Covalent Architecture

Ethynodiol testosterone ester is a single, defined chemical entity synthesized by direct esterification of steroid alcohols with steroid hemisuccinates in the presence of N,N'-carbonyldiimidazole, yielding a covalent dimer with a fixed 1:1 molar ratio of androgen to progestin [1]. Physical mixtures of monomeric esters, by contrast, are subject to differential rates of ester hydrolysis, tissue distribution, and clearance, which can produce variable androgen-to-progestin ratios in vivo and undermine the reproducibility of pharmacological outcomes [2]. The synthesis paper reports that preliminary biological experiments showed a considerable prolongation of hormonal effect for the dimer compared to the respective monomers [1].

Stoichiometric architecture

Class-level inference

Fixed 1:1 androgen:progestin via covalent succinate bridge

Ensures consistent dual-hormone delivery

PK reproducibility inferred; experimental validation recommended

Evidence Dimension	Stoichiometric ratio control and pharmacokinetic uniformity
Target Compound Data	Fixed 1:1 molar ratio of testosterone to ethynodiol as a single covalent entity; prolonged hormonal effect vs. monomers
Comparator Or Baseline	Physical mixtures of monomeric esters (norethisterone enanthate + testosterone enanthate): variable in vivo ratios due to differential pharmacokinetics
Quantified Difference	Invariant 1:1 stoichiometry vs. variable ratios (variability magnitude not quantified in primary studies but inferred from differential ester hydrolysis)
Conditions	Chemical synthesis and structural characterization (Steroids 1974;24:613–626); in vivo pharmacological inference from biological activity comparisons

Why This Matters

Fixed stoichiometry eliminates a major source of inter-experimental variability in preclinical research and simplifies formulation development; for procurement, a single well-defined chemical entity is preferable to a mixture requiring independent characterization of each component.

• [1] Kuhl H, Taubert HD. A new class of long-acting hormonal steroid preparation: synthesis of dimeric ethynodiol and nortestosterone, of dimeric and trimeric androgens and of some dimeric combinations of steroids. Steroids. 1974 Nov;24(5):613-26. doi:10.1016/0039-128X(74)90015-4 View Source
• [2] Born HJ, Hoerster-Poschmann P, Stoll W, Sandow J, Taubert HD, Kuhl H. Investigations upon the mechanism of inhibition of spermatogenesis in the rat by a dimeric ethynodiol-testosterone ester. Acta Endocrinol (Copenh). 1988 Apr;117(4):536-44. doi:10.1530/acta.0.1170536 View Source

Research and Industrial Application Scenarios

Preclinical Male Contraceptive Efficacy Studies

Ethynodiol testosterone ester serves as a validated positive-control compound for male contraceptive research programs. Its demonstrated ability to induce total but reversible azoospermia following a single injection in both rats and rhesus monkeys [1][2] makes it a benchmark for evaluating novel male contraceptive candidates. The quantitative superiority of the dimer over the norethisterone enanthate + testosterone enanthate mixture in achieving complete spermatogenesis suppression [1] provides a clear efficacy threshold against which new chemical entities can be compared.

Depot Injectable Contraceptive Formulation Development

With LH suppression lasting more than 16 weeks after a single dose [1] and spermatogenesis suppression outlasting a 16-week experimental period at 40 mg [2], the dimer is a prototype compound for developing depot injectable male contraceptives requiring infrequent administration. Formulation scientists can use this compound to study the relationship between covalent dimer structure and release kinetics from oily depots, leveraging data showing that the dimer exceeds the depot effect of monomeric enanthate combinations [3].

Mechanistic Studies of Sertoli-Cell-Mediated Spermatogenesis Inhibition

The unique observation that the dimer suppresses serum testosterone while the enanthate mixture does not—despite equivalent LH suppression [1]—positions this compound as a selective tool for investigating Sertoli-cell-dependent pathways of spermatogenesis inhibition. Researchers studying non-gonadotropin-mediated mechanisms of male fertility control can employ the dimer to probe factors produced by Sertoli cells that may be regulated by serum testosterone levels independently of intratesticular testosterone [1].

Structure-Activity Relationship Studies of Dimeric Steroid Esters

As a well-characterized member of the dimeric steroid ester class synthesized via the Kuhl-Taubert method [1], ethynodiol testosterone ester provides a reference scaffold for medicinal chemistry programs exploring covalent steroid dimers. Its fixed 1:1 stoichiometry and defined linker chemistry (succinate bridge) enable systematic SAR studies comparing different linker lengths, steroid pairings, and coupling positions, with the published biological data on spermatogenesis suppression, LH duration, and progestogenic potency [2][3][4] serving as baseline comparators.

Application

Selection Property

Validation Focus

Male contraceptive discovery research

Reported azoospermia model response

Spermatogenesis suppression endpoint comparison

Depot formulation release studies

Extended LH suppression duration

Dosing interval and release kinetics

Sertoli cell pathway research

Divergent serum testosterone profile

Non-gonadotropin-mediated inhibition endpoints

Dimeric steroid SAR

Covalent 1:1 stoichiometric scaffold

Linker and steroid pairing comparison

• [1] Kuhl H, Taubert HD. A new class of long-acting hormonal steroid preparation: synthesis of dimeric ethynodiol and nortestosterone, of dimeric and trimeric androgens and of some dimeric combinations of steroids. Steroids. 1974 Nov;24(5):613-26. doi:10.1016/0039-128X(74)90015-4 View Source
• [2] Kuhl H, Franz I, Born HJ, Schneider M, Taubert HD. Reversible inhibition of spermatogenesis by a long-acting dimeric ethynodiol-testosterone ester. Contraception. 1981 Jul;24(1):61-75. doi:10.1016/0010-7824(81)90069-x View Source
• [3] Born HJ, Hoerster-Poschmann P, Stoll W, Sandow J, Taubert HD, Kuhl H. Investigations upon the mechanism of inhibition of spermatogenesis in the rat by a dimeric ethynodiol-testosterone ester. Acta Endocrinol (Copenh). 1988 Apr;117(4):536-44. doi:10.1530/acta.0.1170536 View Source
• [4] Kuhl H, Born HJ, Schneider R, Schneider M, Taubert HD. Dose- and time-dependent effects of a dimeric ethynodiol-testosterone depot-preparation in female rat. Endocrinol Exp. 1985 Jun;19(2):105-15. View Source